Cas no 2137086-03-2 ((3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid
• CAS No: 2137086-03-2
• MF: C₁₈H₁₆BrNO₆
• MW: 422.226744651794
• CID: 6169941
• PubChem ID: 165800016
• Update Time: 2025-06-20

(3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid
• EN300-1163171
• 2137086-03-2
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid

• Inchi： 1S/C18H16BrNO6/c19-13-7-16-15(25-10-26-16)6-12(13)14(8-17(21)22)20-18(23)24-9-11-4-2-1-3-5-11/h1-7,14H,8-10H2,(H,20,23)(H,21,22)/t14-/m1/s1
• InChI Key： NANHXNKXSCBNMD-CQSZACIVSA-N
• SMILES： BrC1C=C2C(=CC=1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)OCO2

Computed Properties

• Exact Mass: 421.01610g/mol
• Monoisotopic Mass: 421.01610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.1Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic Acid (CAS No. 2137086-03-2)

(3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2137086-03-2, represents a unique molecular structure that combines several functional groups, making it a promising candidate for various applications in drug discovery and therapeutic development.

The molecular framework of (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid features a chiral center at the third carbon atom, which is a critical aspect for its potential biological activity. The presence of both a benzyloxy carbonyl group and a brominated dioxaindan moiety introduces specific interactions with biological targets, making this compound an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways effectively. The structural features of (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid align well with this trend, as they provide multiple sites for chemical modification and functionalization. This flexibility allows researchers to design derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their inhibition is often a key strategy in the development of anti-inflammatory and anticancer drugs. The specific arrangement of functional groups in (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid suggests that it could interact with the active sites of these enzymes, thereby modulating their activity.

Recent studies have highlighted the importance of chiral molecules in drug development. The stereochemistry of (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid contributes to its specificity and selectivity, which are essential for achieving therapeutic efficacy while minimizing side effects. This has prompted researchers to explore its potential as a lead compound for further optimization.

The brominated dioxaindan moiety in the compound's structure also offers opportunities for further chemical manipulation. Bromine atoms are known to participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry. This feature makes (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid a versatile building block for constructing more complex molecules.

In addition to its potential as an inhibitor of proteases, this compound has also shown promise in other areas of research. For instance, its structural motifs have been explored in the development of kinase inhibitors, which are critical for treating cancers and other diseases. The ability to fine-tune the pharmacophore through structural modifications makes it an attractive candidate for drug discovery programs.

The synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid presents both challenges and opportunities. While the availability of starting materials and intermediates is relatively straightforward, the stereochemical control during synthesis is crucial. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are being employed to ensure high enantiomeric purity.

The growing body of evidence supporting the therapeutic potential of this compound has led to increased interest from academic institutions and pharmaceutical companies. Collaborative efforts between researchers are now focused on elucidating its mechanism of action and identifying new applications. Preclinical studies are underway to evaluate its safety and efficacy in various disease models.

The future prospects for (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid appear promising, with several research groups exploring its potential as a starting point for novel drug candidates. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid (CAS No. 2137086-03-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. With ongoing research and development, this compound is poised to make meaningful contributions to the treatment of various diseases.